Cas no 378-75-6 (Methyl pentafluoropropionate)

• Product Name: Methyl pentafluoropropionate
• CAS No: 378-75-6
• MF: C₄H₃F₅O₂
• MW: 178.057439088821
• MDL: MFCD00000430
• CID: 37154
• PubChem ID: 87575438
• Update Time: 2025-11-02

Methyl pentafluoropropionate Chemical and Physical Properties

Names and Identifiers

• Methyl pentafluoropropionate
• Methyl perfluoropropionate
• methyl 2,2,3,3,3-pentafluoropropanoate
• Pentafluoropropionic Acid Methyl Ester
• Perfluoropropionic Acid Methyl Ester
• Propanoicacid, pentafluoro-, methyl ester (9CI)
• Propionic acid, pentafluoro-, methylester (7CI,8CI)
• Methyl2,2,3,3,3-pentafluoropropionate
• Methyl pentafluoropropanoate
• Methylpentafluoropropionate
• Propanoic acid, pentafluoro-, methyl ester
• Perfluoropropionic acid, methyl ester
• Pentafluoropropanoic acid methyl ester
• Methylester kyseliny pentafluorpropionove
• 2,2,3,3,3-Pentafluoro-propionic acid methyl ester
• JMKJCPUVEMZGEC-UHFFFAOYSA-N
• Methylester kyseliny pentafluor
• AMY6770
• AS-48926
• SCHEMBL1129794
• JMKJCPUVEMZGEC-UHFFFAOYSA-
• NS00019041
• FD2066
• AKOS005063339
• J-522697
• BRN 1777501
• MFCD00000430
• MP7B2SX84W
• EINECS 206-828-0
• P1352
• F8889-9362
• Propanoic acid, 2,2,3,3,3-pentafluoro-, methyl ester
• PROPIONIC ACID, PENTAFLUORO-, METHYL ESTER
• FT-0628776
• A823914
• InChI=1/C4H3F5O2/c1-11-2(10)3(5,6)4(7,8)9/h1H3
• 4-02-00-00740 (Beilstein Handbook Reference)
• DTXSID2059930
• 378-75-6
• Methylester kyseliny pentafluorpropionove [Czech]
• DB-001401
• 206-828-0
• DTXCID3039408

• MDL： MFCD00000430
• Inchi： 1S/C4H3F5O2/c1-11-2(10)3(5,6)4(7,8)9/h1H3
• InChI Key： JMKJCPUVEMZGEC-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)(C(F)(F)F)F
• BRN： 1777501

Computed Properties

• Exact Mass: 178.00500
• Monoisotopic Mass: 178.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.393
• Boiling Point: 60°C(lit.)
• Flash Point: 5 ºC
• Refractive Index: 1.287-1.289
• PSA: 26.30000
• LogP: 1.35700
• Solubility: Not available

Methyl pentafluoropropionate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P241,P303
  P361
  P353,P305
  P351
  P338,P405,P501A
• Hazardous Material transportation number：UN 3272 3/PG 2
• WGK Germany：2
• Hazard Category Code： R11;R36/37/38
• Safety Instruction： S16-S26-S37/39
• RTECS：UF6475500
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：T
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl pentafluoropropionate

Methyl Pentafluoropropionate (CAS 378-75-6): Properties, Applications, and Industry Insights

Methyl pentafluoropropionate (CAS 378-75-6) is a fluorinated ester compound with the molecular formula C4H3F5O2. This specialty chemical has gained significant attention in recent years due to its unique properties and versatile applications across multiple industries. As environmental regulations tighten and industries seek sustainable alternatives, methyl pentafluoropropionate has emerged as a valuable solution in various technical applications.

The compound belongs to the family of fluorinated esters, characterized by the presence of five fluorine atoms in its molecular structure. This fluorination grants methyl pentafluoropropionate several advantageous properties, including excellent chemical stability, low surface tension, and thermal resistance. These characteristics make it particularly useful in applications where conventional esters might fail under extreme conditions.

One of the most searched topics regarding methyl pentafluoropropionate uses relates to its role in the electronics industry. The compound serves as an effective cleaning agent for precision electronic components due to its ability to dissolve contaminants without damaging sensitive materials. With the global push toward miniaturization in electronics and the increasing demand for high-performance cleaning solutions, methyl pentafluoropropionate cleaning applications have become a hot topic among researchers and engineers.

In the pharmaceutical sector, methyl pentafluoropropionate CAS 378-75-6 finds application as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its unique fluorinated structure allows for the creation of molecules with enhanced bioavailability and metabolic stability. Recent studies have explored its potential in developing new-generation therapeutics, particularly in areas requiring improved drug delivery systems.

The compound's physical properties make it stand out among similar chemicals. Methyl pentafluoropropionate properties include a boiling point of approximately 45-47°C, a density of about 1.42 g/cm³ at 25°C, and a refractive index of 1.31. These characteristics, combined with its relatively low viscosity, contribute to its effectiveness in various industrial processes where precise control over physical parameters is crucial.

Environmental considerations have become increasingly important in chemical selection, and here methyl pentafluoropropionate environmental impact shows some advantages. While fluorinated compounds often face scrutiny, this particular ester demonstrates better environmental profiles compared to some traditional solvents. Its relatively short atmospheric lifetime and lower global warming potential have made it a subject of research for greener industrial applications.

The market for methyl pentafluoropropionate suppliers has seen steady growth, particularly in regions with strong electronics and pharmaceutical manufacturing bases. Asia-Pacific currently leads in both production and consumption, followed by North America and Europe. Industry analysts predict continued expansion of the methyl pentafluoropropionate market as new applications emerge in renewable energy technologies and advanced materials.

Handling and storage of methyl pentafluoropropionate require standard chemical safety protocols. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. While it exhibits good stability under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical in industrial settings.

Research into novel applications of methyl pentafluoropropionate continues to expand. Recent studies have explored its potential in energy storage systems, particularly as a component in advanced battery electrolytes. The compound's ability to operate across a wide temperature range makes it attractive for next-generation energy solutions, aligning with global trends toward electrification and renewable energy integration.

Quality control for methyl pentafluoropropionate typically involves gas chromatography analysis to ensure purity levels meet industry standards. Most commercial grades offer purity levels above 98%, with specialty grades reaching 99.5% or higher for critical applications. The consistent quality of this compound has contributed to its reliable performance across various technical applications.

From a regulatory perspective, methyl pentafluoropropionate regulations vary by region but generally fall under standard chemical handling guidelines. Manufacturers and users should stay informed about local and international regulations that may affect the production, transportation, or use of this compound. The chemical industry's shift toward greater transparency has led to improved documentation and safety data for this and similar compounds.

The synthesis of methyl pentafluoropropionate typically involves the esterification of pentafluoropropionic acid with methanol. Process optimization has led to more efficient production methods with reduced environmental impact. These advancements have helped maintain the compound's competitiveness in the market despite the general trend toward alternative materials in some applications.

Looking ahead, the future of methyl pentafluoropropionate appears promising as industries continue to seek high-performance specialty chemicals. Its combination of useful properties, relatively favorable environmental profile, and versatility across multiple sectors positions it well for sustained demand. Ongoing research into new applications and formulations will likely uncover additional uses for this valuable fluorinated compound.

For researchers and industry professionals seeking detailed technical information about methyl pentafluoropropionate specifications, comprehensive data sheets are available from reputable suppliers. These documents provide essential information about physical and chemical properties, handling recommendations, and typical applications, serving as valuable resources for proper utilization of this compound in various technical contexts.